Cas no 213818-05-4 (8,12-Epoxy-4(15),7,10(14),11-guaiatetraene; (1β,5β)-form)

• Product name: 8,12-Epoxy-4(15),7,10(14),11-guaiatetraene; (1β,5β)-form
• CAS No: 213818-05-4
• MF: C₁₅H₁₈O
• MW: 214.302824497223
• CID: 6755149

8,12-Epoxy-4(15),7,10(14),11-guaiatetraene; (1β,5β)-form Chemical and Physical Properties

Names and Identifiers

• bebryazulene
• 8,12-Epoxy-4(15),7,10(14),11-guaiatetraene; (1β,5β)-form

• Inchi： 1S/C15H18O/c1-9-4-5-12-10(2)6-15-14(7-13(9)12)11(3)8-16-15/h8,12-13H,1-2,4-7H2,3H3
• InChI Key： IYXVWVHLIFWPEX-UHFFFAOYSA-N
• SMILES： CC1C2=C(CC(C3C(C2)C(=C)CC3)=C)OC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• XLogP3: 2.865

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes